1-(3-(trifluoromethyl)pyridin-2-yl)ethanone
Overview
Description
1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one is a complex compound with the CAS Number: 749257-78-1 . It has a molecular weight of 189.14 .
Synthesis Analysis
The synthesis of 1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one and its derivatives has been a topic of interest in recent years . The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular structure of 1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one is characterized by the presence of a fluorine atom and a pyridine in their structure . This compound contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine .Chemical Reactions Analysis
1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one has been shown to be useful in reactions involving nucleophilic substitution, electrophilic addition, nucleophilic aromatic substitution, and coupling reactions .Physical and Chemical Properties Analysis
1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one is a liquid at room temperature . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Anticonvulsant and Analgesic Activity
A study by Kamiński et al. (2015) synthesized N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives with 1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-one as a precursor. These compounds demonstrated anticonvulsant activity in animal models of epilepsy, particularly effective against maximal electroshock (MES) seizures, suggesting their potential use in treating epilepsy, especially therapy-resistant epilepsy (Kamiński et al., 2015).
Another research by Lobo et al. (2015) synthesized 3(5)-(trifluoromethyl)pyrazolylbenzenesulfonamides and tested their effects on a pathological pain model in mice. Some compounds showed significant anti-hyperalgesic action and anti-edematogenic effects, comparable to Celecoxib, indicating their potential as new analgesic agents (Lobo et al., 2015).
Bonacorso et al. (2016) reported on 2-substituted 4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolines showing significant analgesic effect in a mice pain model, particularly one compound which showed promising results in an arthritic pain model, suggesting its potential as a scaffold for new analgesic drugs (Bonacorso et al., 2016).
Imaging and Diagnostic Agents
Lisic et al. (1999) explored 99mTc(L-L)3+ complexes containing ether analogs of 1,2-bis(dimethylphosphino)ethane for potential use in myocardial perfusion imaging. One of the ligands, 99mTc(MMPE)3+, exhibited favorable myocardial imaging characteristics in animal models, indicating potential applications in cardiac imaging (Lisic et al., 1999).
The study of the radiosynthesis, photoisomerization, biodistribution, and metabolite analysis of 11C-PBB3 by Hashimoto et al. (2014) indicated its clinical utility as a PET probe for in vivo imaging of tau pathology in the human brain, useful in diagnosing and studying neurodegenerative disorders (Hashimoto et al., 2014).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-[3-(trifluoromethyl)pyridin-2-yl]ethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6F3NO/c1-5(13)7-6(8(9,10)11)3-2-4-12-7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOZJVJQXOFNIKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC=N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6F3NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00695112 | |
Record name | 1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00695112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
749257-78-1 | |
Record name | 1-[3-(Trifluoromethyl)pyridin-2-yl]ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00695112 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.